Cas no 1823383-10-3 (Ethanone, 1-(2,4-dichloro-5-thiazolyl)-)

• Product Name: Ethanone, 1-(2,4-dichloro-5-thiazolyl)-
• CAS No: 1823383-10-3
• MF: C₅H₃Cl₂NOS
• MW: 196.054417848587
• CID: 5905284
• PubChem ID: 90936169
• Update Time: 2025-06-29

Ethanone, 1-(2,4-dichloro-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-dichloro-5-thiazolyl)-
• EN300-6494980
• 1823383-10-3
• DTXSID201280180
• 1-(dichloro-1,3-thiazol-5-yl)ethan-1-one

• Inchi： 1S/C5H3Cl2NOS/c1-2(9)3-4(6)8-5(7)10-3/h1H3
• InChI Key： AEAWXRXSZKOWSA-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(Cl)=NC=1Cl)C

Computed Properties

• Exact Mass: 194.9312403g/mol
• Monoisotopic Mass: 194.9312403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±43.0 °C(Predicted)
• pka: -4.00±0.10(Predicted)

Additional information on Ethanone, 1-(2,4-dichloro-5-thiazolyl)-

Ethanone, 1-(2,4-dichloro-5-thiazolyl)- (CAS No. 1823383-10-3): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-(2,4-dichloro-5-thiazolyl)-, identified by its CAS number 1823383-10-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular interactions. The compound's molecular framework, featuring a thiazole core substituted with chlorine atoms at the 2 and 4 positions, contributes to its distinct reactivity and biological activity.

The Ethanone moiety in this molecule serves as a versatile pharmacophore, enabling interactions with various biological targets. The presence of the 2,4-dichloro-5-thiazolyl group enhances its binding affinity to proteins and enzymes, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the compound's role in modulating enzymatic pathways associated with inflammation and cell proliferation, which are critical in the development of treatments for chronic diseases.

In the context of contemporary research, Ethanone, 1-(2,4-dichloro-5-thiazolyl)- has been explored for its potential in inhibiting key enzymes involved in metabolic disorders. The dichloro substitution pattern on the thiazole ring significantly influences the compound's electronic properties, allowing for precise tuning of its biological effects. This has led to investigations into its efficacy as an antioxidant and anti-inflammatory agent, with preliminary findings suggesting promising results in preclinical models.

The compound's structural similarity to known bioactive molecules has also prompted investigations into its role as a lead compound for drug development. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have identified potential binding pockets in target proteins where Ethanone, 1-(2,4-dichloro-5-thiazolyl)- could exert its effects. These studies have provided insights into the compound's mechanism of action and have paved the way for further optimization to enhance its therapeutic potential.

Moreover, the synthesis of Ethanone derivatives has been a focal point in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to explore a wide range of analogs with varying substituents on the thiazole ring. These derivatives have been screened for their biological activity, leading to the identification of several compounds with enhanced potency and selectivity. Such advancements underscore the importance of Ethanone, 1-(2,4-dichloro-5-thiazolyl)- as a building block in medicinal chemistry.

The application of Ethanone derivatives extends beyond traditional pharmaceuticals. Their unique chemical properties make them suitable candidates for use in agrochemicals and material science. For instance, certain derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. Additionally, their stability under various environmental conditions makes them valuable components in advanced materials and coatings.

Recent advancements in biotechnology have also highlighted the potential of Ethanone derivatives in gene therapy and nucleic acid delivery systems. The ability of these compounds to interact with nucleic acids and proteins has opened new avenues for developing targeted therapies that can selectively modulate gene expression. This has implications not only for treating genetic disorders but also for enhancing vaccine efficacy and gene silencing technologies.

In conclusion, Ethanone, 1-(2,4-dichloro-5-thiazolyl)- (CAS No. 1823383-10-3) is a multifaceted compound with significant applications across various fields of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and molecular engineering. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.